Cas no 1218789-46-8 (3-Chloro-5-t-butyldimethylsilyloxyphenylboronic acid, pinacol ester)

3-Chloro-5-t-butyldimethylsilyloxyphenylboronic acid, pinacol ester structure
1218789-46-8 structure
Product Name:3-Chloro-5-t-butyldimethylsilyloxyphenylboronic acid, pinacol ester
CAS No:1218789-46-8
MF:C18H30BClO3Si
MW:368.778505802155
MDL:MFCD12546583
CID:827724
PubChem ID:46739676
Update Time:2025-09-24

3-Chloro-5-t-butyldimethylsilyloxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl(3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)dimethylsilane
    • 3-Chloro-5-t-butyldimethylsilyloxyphenylboronic acid, pinacol ester
    • tert-butyl-[3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-dimethylsilane
    • MFCD12546583
    • 1,3,2-Dioxaborolane, 2-[3-chloro-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]phenyl]-4,4,5,5-tetramethyl-
    • tert-Butyl[3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]dimethylsilane
    • DB-357015
    • 1218789-46-8
    • tert-butyl[3-chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]dimethylsilane
    • CS-0174433
    • EN300-7383921
    • 3-Chloro-5-tert-butyldimethylsilyloxyphenylboronic acid pinacol ester
    • DTXSID50675267
    • AKOS016004594
    • 3-Chloro-5-t-butyldimethylsilyloxyphenylboronic acid,pinacol ester
    • 3-Chloro-5-t-butyldimethylsilyloxyphenylboronic acid pinacol ester
    • BS-21133
    • MDL： MFCD12546583
    • Inchi： 1S/C18H30BClO3Si/c1-16(2,3)24(8,9)21-15-11-13(10-14(20)12-15)19-22-17(4,5)18(6,7)23-19/h10-12H,1-9H3
    • InChI Key： ICTHPQOEOSYNSZ-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=CC(B2OC(C)(C)C(C)(C)O2)=C1)O[Si](C)(C)C(C)(C)C

Computed Properties

  • Exact Mass: 368.17500
  • Monoisotopic Mass: 368.1745792g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69000
  • LogP: 5.02320

3-Chloro-5-t-butyldimethylsilyloxyphenylboronic acid, pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Chloro-5-t-butyldimethylsilyloxyphenylboronic acid, pinacol ester Pricemore >>

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